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Cat. No.: S580796

Get Quote

Chemical Profile: 3-Oxopropanoic Acid

The table below summarizes the identified properties and hazards of 3-oxopropanoic acid from the search

results.

Property Details

IUPAC Name 3-Oxopropanoic acid [1]

Other Names Malonic semialdehyde, Formylacetic acid [1]

Molecular
Formula

C3H4O3 [1]

Molar Mass 88.062 g·mol-1 [1]

Boiling Point 237.3 °C [1]

Flash Point 111.6 °C [1]

Reactivity Note Highly reactive; carries both carboxylic acid and aldehyde functions [1].
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Property Details

GHS Hazard Labeled with a "Warning" [1]. (Specific hazard statements were not available in the
search results.)

General Precautions for Reactive Chemicals

While specific protocols for 3-oxopropanoic acid are limited, the following general precautions for reactive

chemicals are critical for safety [2] [3].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical splash
goggles or a face shield, proper gloves (selected based on chemical compatibility), and a lab coat
or apron to protect against splashes [2].

Engineering Controls: Perform all handling operations in a properly functioning fume hood to
protect against inhaling potential fumes and to provide a barrier against splashes [2].

Emergency Equipment: Ensure that emergency eyewash stations and safety showers are easily
accessible and unobstructed in the work area. Immediate flushing is crucial in case of contact with

skin or eyes [2].
Storage: Store reactive chemicals properly by separating incompatible materials. For instance,

keep oxidising agents away from reducing agents [2]. Conduct a process hazard analysis to
understand what interactions might occur [3].

Handling and Transfer: Use tools like flask tongs to maintain a safe distance. When transferring
chemicals, use the smallest amounts necessary for your experiment and work within a fume hood or

glove box [2].

Suggested Troubleshooting and FAQs

Based on the general safety principles, here are some potential FAQs that could form the core of your

technical support guide.

Q: What is the first thing I should do before starting work with 3-oxopropanoic acid? A: The most

critical step is to consult the Safety Data Sheet (SDS). If an SDS for 3-oxopropanoic acid is not available,

you must treat it with extreme caution based on its known properties. Assume it is highly reactive and

potentially corrosive. Plan your experiment to use the minimum quantity necessary and ensure all safety

equipment, including the fume hood and eyewash station, is functional [2] [3].
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Q: How should I store 3-oxopropanoic acid? A: Due to its high reactivity and dual functional groups, it

should be stored in a cool, well-ventilated area, likely in a dedicated cabinet for reactive chemicals. The

container must be clearly labeled with the chemical name and all hazard warnings. It is essential to

determine and separate it from incompatible chemicals, such as strong oxidising or reducing agents, to

prevent violent reactions [2] [1].

Q: What should I do if I spill 3-oxopropanoic acid on my skin? A: Immediately remove contaminated

clothing and flush the affected area with copious amounts of water in the emergency shower for at least 15

minutes. Seek medical attention immediately and, if possible, provide the healthcare professional with the

chemical name and its SDS [2].

A Practical Workflow for Handling

The diagram below outlines a logical workflow for handling reactive chemicals like 3-oxopropanoic acid,

based on standard safety protocols.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s580796?utm_src=pdf-body
https://www.chemicals.co.uk/blog/how-to-safely-handle-reactive-chemicals
https://en.wikipedia.org/wiki/3-Oxopropanoic_acid
https://www.smolecule.com/products/s580796?utm_src=pdf-body
https://www.chemicals.co.uk/blog/how-to-safely-handle-reactive-chemicals
https://www.smolecule.com/products/s580796?utm_src=pdf-body
https://www.smolecule.com/products/s580796?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Experiment Planning

Consult Safety
Data Sheet (SDS)

Conduct Risk Assessment

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Check Emergency
Equipment & Fume Hood

Use Minimum
Required Amount

Execute Procedure
in Fume Hood

Dispose of Waste
According to Regulations

End

Click to download full resolution via product page

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s580796?utm_src=pdf-body-img
https://www.smolecule.com/products/s580796?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


> Reactive Chemical Handling Workflow

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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